Cas no 90918-33-5 (5-(4-Methoxyphenyl)pyrazolidin-3-one)

5-(4-Methoxyphenyl)pyrazolidin-3-one is a pyrazolidinone derivative characterized by a methoxyphenyl substituent at the 5-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural motif, which is often utilized in the development of biologically active molecules. The presence of the methoxy group enhances its potential as an intermediate for further functionalization, offering versatility in medicinal chemistry applications. Its well-defined heterocyclic core provides a stable scaffold for the design of inhibitors or modulators targeting specific enzymatic pathways. The compound is typically handled under controlled conditions to ensure purity and stability, making it suitable for research and development purposes.
5-(4-Methoxyphenyl)pyrazolidin-3-one structure
90918-33-5 structure
Product Name:5-(4-Methoxyphenyl)pyrazolidin-3-one
CAS No:90918-33-5
MF:C10H12N2O2
MW:192.214482307434
CID:1091615
PubChem ID:487894
Update Time:2025-10-19

5-(4-Methoxyphenyl)pyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Methoxyphenyl)pyrazolidin-3-one
    • 90918-33-5
    • AM807357
    • CS-0319134
    • AKOS016000164
    • VS-11797
    • 3-para-Methoxylphenyl-5-pyrazolidone
    • STL259875
    • BBL033085
    • Inchi: 1S/C10H12N2O2/c1-14-8-4-2-7(3-5-8)9-6-10(13)12-11-9/h2-5,9,11H,6H2,1H3,(H,12,13)
    • InChI Key: KEZKHFASBRGVMY-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2C=CC(=CC=2)OC)NN1

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 50.4Ų

5-(4-Methoxyphenyl)pyrazolidin-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM126198-1g
5-(4-methoxyphenyl)pyrazolidin-3-one
90918-33-5 97%
1g
$309 2021-08-05
Chemenu
CM126198-5g
5-(4-methoxyphenyl)pyrazolidin-3-one
90918-33-5 97%
5g
$927 2021-08-05
Chemenu
CM126198-1g
5-(4-methoxyphenyl)pyrazolidin-3-one
90918-33-5 97%
1g
$*** 2023-05-29
Alichem
A049005057-1g
5-(4-Methoxyphenyl)pyrazolidin-3-one
90918-33-5 97%
1g
$351.48 2023-08-31
Alichem
A049005057-5g
5-(4-Methoxyphenyl)pyrazolidin-3-one
90918-33-5 97%
5g
$1032.57 2023-08-31
Crysdot LLC
CD11019715-1g
5-(4-Methoxyphenyl)pyrazolidin-3-one
90918-33-5 97%
1g
$328 2024-07-19
Crysdot LLC
CD11019715-5g
5-(4-Methoxyphenyl)pyrazolidin-3-one
90918-33-5 97%
5g
$983 2024-07-19

Additional information on 5-(4-Methoxyphenyl)pyrazolidin-3-one

5-(4-Methoxyphenyl)pyrazolidin-3-one: A Comprehensive Overview

5-(4-Methoxyphenyl)pyrazolidin-3-one (CAS No. 90918-33-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolidinones, which are known for their diverse biological activities and applications in drug design. The structure of 5-(4-Methoxyphenyl)pyrazolidin-3-one consists of a pyrazolidinone ring fused with a phenyl group substituted with a methoxy group at the para position. This substitution pattern is crucial for its pharmacological properties and has been extensively studied in recent years.

The synthesis of 5-(4-Methoxyphenyl)pyrazolidin-3-one typically involves the condensation of amines with carbonyl compounds, followed by cyclization to form the pyrazolidinone ring. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have also explored the use of microwave-assisted synthesis and green chemistry approaches to optimize the production process, reducing environmental impact while maintaining high yields.

One of the most notable aspects of 5-(4-Methoxyphenyl)pyrazolidin-3-one is its potential as a lead compound in drug discovery. Studies have demonstrated its ability to inhibit various enzymes and pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has highlighted its anti-tumor activity through the modulation of key signaling pathways like MAPK and NF-kB. Additionally, the compound has shown promising anti-inflammatory properties, making it a candidate for therapeutic interventions in conditions like arthritis and cardiovascular diseases.

The pharmacokinetic profile of 5-(4-Methoxyphenyl)pyrazolidin-3-one is another area that has garnered significant attention. Preclinical studies have revealed moderate bioavailability and favorable distribution characteristics, suggesting that it could be suitable for oral administration. However, further research is needed to fully understand its absorption, metabolism, and excretion profiles in humans. Recent investigations have also focused on improving its pharmacokinetic properties through structural modifications, such as adding lipophilic groups or developing prodrugs.

In terms of applications, 5-(4-Methoxyphenyl)pyrazolidin-3-one has been explored as a potential precursor for more complex molecules with enhanced biological activities. Its versatility as a building block in organic synthesis has led to its use in constructing heterocyclic compounds with diverse functionalities. Moreover, the compound has been employed in combinatorial chemistry approaches to generate libraries of structurally related molecules for high-throughput screening.

Recent breakthroughs in computational chemistry have also played a pivotal role in advancing our understanding of 5-(4-Methoxyphenyl)pyrazolidin-3-one. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic properties and reactivity. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery efforts involving this compound.

Looking ahead, the future of 5-(4-Methoxyphenyl)pyrazolidin-3-one lies in its potential to be developed into a clinically relevant therapeutic agent. Ongoing clinical trials are evaluating its safety and efficacy in treating various diseases, with particular focus on oncology and inflammatory conditions. Collaborative efforts between academia and industry are expected to drive further innovation in this area, paving the way for novel treatments that leverage the unique properties of this compound.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.